CDD-1653

• Molecular Formula: C21H22N6O4S
• Molecular Weight: 454.5 g/mol
• InChI: InChI=1S/C21H22N6O4S/c1-31-18-13-23-21(24-15-6-5-9-17(12-15)32(22,29)30)25-20(18)26-10-11-27(19(28)14-26)16-7-3-2-4-8-16/h2-9,12-13H,10-11,14H2,1H3,(H2,22,29,30)(H,23,24,25)
• InChIKey: MHMPZSOMHQSWEN-UHFFFAOYSA-N

CDD-1653: Selective BMPR2 Inhibitor

CDD-1653 (CDD1653) is a low-nanomolar bone morphogenetic protein receptor type 2 (BMPR2) kinase inhibitor (IC50 = 2.8 nM) identified via DNA-encoded chemical library (DEC-Tec) screening of 4.17 billion molecules [1]. It is a first-in-class BMPR2-selective small molecule that inhibits BMP-mediated gene expression and SMAD1/5 phosphorylation .

Pathway BMPR2-selective kinase inhibition studies

Selectivity Monokinase BMPR2 profile with clean kinome

Origin DNA-encoded library screening discovery

• [1] Modukuri RK, et al. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening. J Med Chem. 2023;66(3):2143-2160. PMID: 36719862; PMCID: PMC9924264 View Source

CDD-1653 Selectivity Profile

Generic substitution among BMP/TGFβ pathway inhibitors is scientifically unsound due to profound selectivity differences across family kinases. CDD-1653 exhibits >360-fold selectivity for BMPR2 over the closely related ACVRL1 (ALK1) and shows no activity against all other tested type 1 and type 2 TGFβ family kinases, including BMPR1A (ALK3) and TGFBR1 (ALK5) [1]. This monokinase selectivity is unprecedented among reported BMPR2 inhibitors and eliminates confounding off-pathway signaling that would confound experimental interpretation if alternative, less-selective compounds were substituted [2].

Pan-TGFβ agents

May activate off-pathway signaling and confound BMPR2-specific interpretation

ALK1-biased inhibitors

Can introduce ALK1-mediated SMAD1/5 readouts that overlap with BMPR2 endpoints

Multi-kinase probes

Kinome-wide off-target profiles may shift experimental conclusions away from BMPR2 attribution

• [1] Modukuri RK, et al. Table 5. Kinase Selectivity Data for Compounds CDD-1281 (Compound 4c) and CDD-1653 (Compound 7n). J Med Chem. 2023;66(3):2143-2160. PMCID: PMC9924264. View Source
• [2] Modukuri RK, et al. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening. J Med Chem. 2023;66(3):2143-2160. PMID: 36719862. View Source

CDD-1653 Comparative Evidence

BMPR2 Inhibition Potency Comparison

CDD-1653 inhibits BMPR2 kinase with IC50 = 2.8 nM. The closest analog in the same discovery series, CDD-1281, exhibits higher BMPR2 potency (IC50 = 1.2 nM); however, CDD-1653 was optimized specifically to address metabolic lability and high-molecular-weight issues inherent in earlier leads, representing a distinct SAR branch with differentiated physicochemical properties [1].

BMPR2 Potency

Head-to-head

CDD-1653: 2.8 nM vs. CDD-1281: 1.2 nM

Supports SAR-differentiated tool selection

2.3-fold lower potency; distinct physicochemical optimization

Evidence Dimension	BMPR2 kinase inhibitory potency (IC50)
Target Compound Data	2.8 nM
Comparator Or Baseline	CDD-1281: 1.2 nM
Quantified Difference	2.3-fold lower potency for CDD-1653 relative to CDD-1281
Conditions	In vitro kinase inhibition assay; BMPR2 catalytic domain

Why This Matters

CDD-1653 provides a distinct SAR-optimized alternative when experimental requirements demand differentiated physicochemical properties (metabolic stability, molecular weight) over absolute maximal potency, enabling comparative SAR studies within the same chemical series [1].

• [1] Modukuri RK, et al. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening. J Med Chem. 2023;66(3):2143-2160. PMID: 36719862; PMCID: PMC9924264 View Source

ALK1 Selectivity Comparison

CDD-1653 demonstrates >360-fold selectivity for BMPR2 over ACVRL1 (ALK1), with ALK1 IC50 >1000 nM. In head-to-head selectivity profiling, CDD-1281 exhibits only 110-fold selectivity over ALK1 (IC50 = 131 nM), making CDD-1653 >3-fold more selective for BMPR2 versus ALK1 than the comparator analog [1].

ALK1 Selectivity

Head-to-head

CDD-1653: >360× vs. CDD-1281: 110×

Enables BMPR2-specific signaling interrogation

Over 3× wider selectivity window over ALK1

Evidence Dimension	Selectivity ratio: BMPR2 IC50 / ALK1 IC50
Target Compound Data	>360-fold (BMPR2 IC50 = 2.8 nM; ALK1 IC50 >1000 nM)
Comparator Or Baseline	CDD-1281: 110-fold (BMPR2 IC50 = 1.2 nM; ALK1 IC50 = 131 nM)
Quantified Difference	CDD-1653 selectivity window is >3.3× larger than CDD-1281
Conditions	In vitro kinase inhibition panel; recombinant ACVRL1 (ALK1) kinase domain

Why This Matters

Superior ALK1 discrimination is critical for studies requiring clean BMPR2-specific signaling interrogation without ALK1-mediated confounding, as ALK1 shares overlapping downstream SMAD1/5/8 phosphorylation but mediates distinct biological functions in angiogenesis and vascular development [1].

• [1] Modukuri RK, et al. Table 5. Kinase Selectivity Data for Compounds CDD-1281 (Compound 4c) and CDD-1653 (Compound 7n). J Med Chem. 2023;66(3):2143-2160. PMCID: PMC9924264. View Source

TGFβ Family Kinase Selectivity

CDD-1653 is completely inactive (N/A) against all other tested type 1 and type 2 TGFβ family kinases at concentrations up to 1000 nM, including BMPR1A (ALK3), TGFBR1 (ALK5), BMPR1B (ALK6), ACVR2A, ACVR2B, and TGFBR2 [1]. In contrast, CDD-1281 retains measurable activity against ACVR1 (ALK2, IC50 = 124 nM) and shows defined potency against ALK1 (IC50 = 131 nM), indicating a broader off-target interaction profile within the family [1].

TGFβ Family

Head-to-head

CDD-1653: 0/6 off-target family kinases vs. CDD-1281: 2/6

Clean TGFβ-family selectivity profile

No residual ALK2/ALK1 activity at 1000 nM

Evidence Dimension	Activity against non-BMPR2 TGFβ family kinases
Target Compound Data	No activity (N/A) against BMPR1A, ACVR1B, TGFBR1, BMPR1B, TGFBR2, ACVR2A, ACVR2B at up to 1000 nM
Comparator Or Baseline	CDD-1281: IC50 = 124 nM (ACVR1/ALK2); IC50 = 131 nM (ALK1); >830-fold selective for others
Quantified Difference	CDD-1653 exhibits complete inactivity across 6 additional family kinases versus CDD-1281 which retains activity on 2
Conditions	In vitro kinase inhibition panel; full set of TGFβ family type 1 and type 2 receptors at 1000 nM

Why This Matters

CDD-1653 provides the cleanest TGFβ-family selectivity profile among reported BMPR2 inhibitors, enabling unambiguous attribution of phenotypic effects to BMPR2 inhibition without residual activity on ALK2 or ALK1 that could confound experimental interpretation [1].

• [1] Modukuri RK, et al. Table 5. Kinase Selectivity Data for Compounds CDD-1281 (Compound 4c) and CDD-1653 (Compound 7n). J Med Chem. 2023;66(3):2143-2160. PMCID: PMC9924264. View Source

Global Kinome Selectivity

In a comprehensive kinome-wide selectivity screen against >408 kinases outside the TGFβ family, CDD-1653 demonstrated complete selectivity with no detectable inhibition of any tested kinase . While comparable kinome-wide data for CDD-1281 is not reported in the same detail, the CDD-1653 series was specifically optimized to address selectivity liabilities and metabolic stability issues identified in earlier DEC-Tec hits [1].

Global Kinome

Class-level

0 off-target hits in >408 kinases

Supports kinome-wide target validation

Class-level baseline: typical inhibitors show ≥2-5% hit rate

Evidence Dimension	Number of off-target kinases inhibited in broad kinome panel
Target Compound Data	0 out of >408 off-target kinases inhibited
Comparator Or Baseline	Broad-spectrum BMP/TGFβ inhibitors (e.g., dorsomorphin derivatives) typically inhibit multiple kinases across kinome [class-level baseline]
Quantified Difference	CDD-1653: 0% off-target hit rate at screening concentration; class-level inference: most kinase inhibitors show ≥2-5% off-target hit rate
Conditions	Kinome-wide selectivity screen (DiscoverX KINOMEscan or equivalent panel of >408 human kinases)

Why This Matters

A clean kinome-wide selectivity profile is essential for high-confidence target validation studies and reduces the risk of phenotype misattribution due to unknown off-target kinase engagement. This level of monokinase selectivity is unprecedented for a TGFβ family receptor inhibitor [1].

• [1] Modukuri RK, et al. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening. J Med Chem. 2023;66(3):2143-2160. PMID: 36719862. View Source

Cellular BMP Pathway Inhibition

In 293T cells expressing a BMP-responsive element (BRE)-luciferase reporter, CDD-1653 suppresses BMP-mediated gene expression with IC50 = 6.92 μM . This represents the compound's functional cellular potency. For context, the cellular-to-biochemical potency shift (6.92 μM cellular / 0.0028 μM biochemical = ~2,500×) is consistent with cell permeability and intracellular target engagement constraints typical for kinase inhibitors with moderate physicochemical properties [1]. No direct cellular comparative data for CDD-1281 or other BMPR2 inhibitors is available in the primary literature.

Cellular BMP

Data to verify

IC50 = 6.92 μM

Benchmark for cell-based assay design

~2,500× shift from biochemical IC50; 293T reporter assay

Evidence Dimension	Cellular BMP pathway inhibition (BRE-luciferase reporter)
Target Compound Data	IC50 = 6.92 μM
Comparator Or Baseline	Biochemical BMPR2 IC50 = 2.8 nM (2,500× shift) [same-compound baseline]
Quantified Difference	Cellular potency shift of ~2,500-fold relative to biochemical IC50
Conditions	293T cells; BRE-luciferase reporter assay; BMP stimulation

Why This Matters

The 6.92 μM cellular IC50 provides a benchmark for effective working concentrations in cell-based assays and enables dose-response experimental design for BMP pathway inhibition studies in vitro .

• [1] Modukuri RK, et al. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening. J Med Chem. 2023;66(3):2143-2160. PMID: 36719862. View Source

CDD-1653 Research Applications

BMPR2 Target Validation and Signaling Dissection

Researchers studying BMP-driven skeletal defects or cancer where overactivated BMP signaling is implicated can utilize CDD-1653 at 2.8-25 μM in cellular models to achieve specific BMPR2 inhibition without confounding activity on ALK1 (>360-fold selectivity) or any other TGFβ family kinases. This monokinase selectivity profile, validated against >408 off-target kinases, enables unambiguous attribution of phenotypic effects to BMPR2 blockade .

Comparative SAR Studies with CDD-1281

Medicinal chemistry teams optimizing BMPR2 inhibitors for metabolic stability and reduced molecular weight can employ CDD-1653 alongside CDD-1281 as comparative tool compounds. CDD-1653 (IC50 = 2.8 nM) represents the optimized branch addressing metabolic lability and high-molecular-weight issues, while CDD-1281 (IC50 = 1.2 nM) provides a higher-potency comparator with distinct ALK1 selectivity (110× vs. >360×), facilitating side-by-side SAR analysis .

Endothelial BMP9 Signaling Studies

Investigators examining BMP9-mediated SMAD1/5 phosphorylation in primary human umbilical vein endothelial cells (HUVECs) can achieve significant reduction of pSMAD1/5 levels using 25 μM CDD-1653 pretreatment. This validated endothelial cell application supports research into BMP signaling in angiogenesis, vascular homeostasis, and pulmonary arterial hypertension models where BMPR2 dysfunction is pathogenic .

Chemical Probe Kinome-Wide Selectivity

For high-stringency chemical probe applications where publication-quality target engagement data is required, CDD-1653 offers the most comprehensively characterized selectivity profile among BMPR2 inhibitors. Its complete inactivity against >408 off-target kinases provides the documentation necessary for journals and funding agencies requiring rigorous target selectivity validation [1].

Application

Selection Property

Validation Focus

BMPR2 target validation

BMPR2 monokinase selectivity

BMPR2-specific phenotype attribution

Comparative chemotype studies

Physicochemical differentiation context

SAR comparator assessment

Endothelial BMP9 research

Cellular BMP pathway inhibition

pSMAD1/5 reduction in endothelial models

Chemical probe qualification

Kinome-wide selectivity documentation

Target engagement validation review

• [1] Modukuri RK, et al. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening. J Med Chem. 2023;66(3):2143-2160. PMID: 36719862; PMCID: PMC9924264 View Source